Cas no 2385938-72-5 (2-Bromo-4-chloro-3-fluoro-1-iodobenzene)

• Product Name: 2-Bromo-4-chloro-3-fluoro-1-iodobenzene
• CAS No: 2385938-72-5
• MF: C₆H₂BrClFI
• MW: 335.34
• CID: 5080964
• Update Time: 2025-08-05

2-Bromo-4-chloro-3-fluoro-1-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-fluoro-1-iodobenzene

• Inchi： 1S/C6H2BrClFI/c7-5-4(10)2-1-3(8)6(5)9/h1-2H
• InChI Key： CPJXIIWEHZPDHG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(Cl)C=1F)I

Additional information on 2-Bromo-4-chloro-3-fluoro-1-iodobenzene

2-Bromo-4-Chloro-3-Fluoro-1-Iodo-Benzene: A Comprehensive Overview

2-Bromo-4-Chloro-3-Fluoro-1-Iodo-Benzene (CAS No: 2385938-72-5) is a highly substituted aromatic compound with a unique combination of halogens attached to the benzene ring. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research due to its versatile reactivity and potential applications in advanced chemical synthesis. The presence of multiple halogen atoms—bromine, chlorine, fluorine, and iodine—on the benzene ring introduces distinct electronic and steric effects, making it a valuable substrate for various chemical transformations.

The structure of 2-Bromo-4-Chloro-3-Fluoro-1-Iodo-Benzene is characterized by a benzene ring with four different halogens at specific positions. Bromine is located at position 2, chlorine at position 4, fluorine at position 3, and iodine at position 1. This arrangement creates a highly electron-deficient aromatic system due to the electronegative nature of the halogens. The compound exhibits a high degree of stability due to resonance effects within the aromatic ring, which delocalizes the electron density across the ring and stabilizes the molecule.

Recent studies have highlighted the importance of multi-halogenated aromatic compounds in modern organic synthesis. For instance, researchers have explored the use of 2-Bromo-4-Chloro-3-Fluoro-1-Iodo-Benzene as an intermediate in the synthesis of complex heterocyclic compounds, which are crucial in drug discovery and materials science. The presence of multiple halogens allows for selective substitution reactions, enabling chemists to introduce diverse functional groups with precision.

In terms of physical properties, 2-Bromo-4-Chloro-3-Fluoro-1-Iodo-Benzene has a molecular formula of C₆H₂BrClF I and a molecular weight of approximately 356 g/mol. Its melting point is around 180°C, and it is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. The compound is stable under normal conditions but may decompose under harsh acidic or basic conditions.

The synthesis of 2-Bromo-4-Chloro-3-Fluoro-1-Iodo-Benzene typically involves multi-step halogenation reactions starting from benzene or its derivatives. Recent advancements in catalytic halogenation techniques have enabled more efficient and selective synthesis routes. For example, the use of transition metal catalysts such as palladium(II) complexes has been reported to facilitate regioselective bromination and iodination reactions on aromatic rings.

The reactivity of 2-Bromo-4-Chloro-3-Fluoro-1-Iodo-Benzene is influenced by the electronic effects of the halogens. Bromine and iodine are strong electron-withdrawing groups (EWGs), while chlorine and fluorine also exhibit varying degrees of EWG behavior. These effects make the compound highly susceptible to nucleophilic aromatic substitution (NAS) reactions under appropriate conditions. Recent research has demonstrated that NAS reactions involving this compound can be optimized using microwave-assisted techniques, leading to higher yields and shorter reaction times.

In addition to its role as an intermediate in organic synthesis, 2-Bromo-4-Chloro-3-Fluoro-1-Iodo-Benzene has potential applications in materials science. For instance, it can serve as a precursor for the synthesis of advanced polymers or functional materials with tailored electronic properties. The compound's ability to undergo metal-catalyzed cross-coupling reactions makes it valuable in constructing complex molecular architectures.

From an environmental perspective, halogenated aromatic compounds like 2-Bromo-4-Chloro